Cas no 1917225-36-5 (N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1917225-36-5
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 5049371
• Update Time: 2025-11-03

N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
• N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C16H25N/c1-12(16(2,3)4)17-15-11-7-9-13-8-5-6-10-14(13)15/h5-6,8,10,12,15,17H,7,9,11H2,1-4H3
• InChI Key： HVBPTKGJESPQNK-UHFFFAOYSA-N
• SMILES： N(C(C)C(C)(C)C)C1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Additional information on N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

Recent Advances in the Study of N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1917225-36-5)

The compound N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1917225-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent investigations into the pharmacological profile of N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine have revealed its activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for certain receptor subtypes, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, preliminary data indicate that this compound may exhibit selective binding to serotonin and dopamine receptors, which could pave the way for novel therapeutic strategies in conditions such as depression, anxiety, and Parkinson's disease.

The synthesis and optimization of N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluation. Additionally, structure-activity relationship (SAR) studies have been conducted to explore modifications that could enhance its efficacy and reduce potential side effects. These efforts have led to the identification of several analogs with improved pharmacokinetic and pharmacodynamic properties.

In the context of drug development, the safety and toxicity profile of N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine have been rigorously assessed. Preclinical studies, including acute and chronic toxicity evaluations, have provided valuable insights into its safety margins. While initial results are encouraging, further studies are warranted to fully characterize its long-term effects and potential interactions with other medications. These findings are critical for advancing this compound through the drug development pipeline.

Looking ahead, the potential clinical applications of N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine are being explored in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate preclinical findings into clinical trials. The compound's unique pharmacological properties position it as a promising candidate for addressing unmet medical needs, particularly in the realm of central nervous system disorders. Continued research in this area is expected to yield further breakthroughs in the coming years.

In conclusion, N-(3,3-Dimethylbutan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1917225-36-5) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological activities, coupled with advances in synthesis and optimization, underscore its potential as a therapeutic agent. As research progresses, this compound may emerge as a key player in the development of next-generation treatments for a range of medical conditions. The scientific community eagerly anticipates further discoveries that will elucidate its full therapeutic potential.